Cas no 1270300-64-5 (methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate)

• Product Name: methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate
• CAS No: 1270300-64-5
• MF: C₂₅H₂₃NO₅
• MW: 417.4538
• CID: 5051487
• PubChem ID: 53485221
• Update Time: 2025-08-05

methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Fmoc-Tyr-OMe
• N-Fmoc-D-tyrosine methyl ester
• N-Fmoc-L-tyrosine methyl ester
• AK131101
• methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate

• Inchi： 1S/C25H23NO5/c1-30-24(28)23(14-16-10-12-17(27)13-11-16)26-25(29)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23,27H,14-15H2,1H3,(H,26,29)
• InChI Key： NWIXWDJMIUGINH-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 417.15762283 g/mol
• Monoisotopic Mass: 417.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.9
• Molecular Weight: 417.5

Additional information on methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate

Recent Advances in the Study of Methyl (2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate (CAS: 1270300-64-5)

Methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate (CAS: 1270300-64-5) is a key intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have highlighted its significance in the development of novel pharmaceuticals, particularly in the fields of oncology, neurodegenerative diseases, and metabolic disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has emphasized the role of methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate in solid-phase peptide synthesis (SPPS). The compound serves as a protected amino acid derivative, facilitating the incorporation of tyrosine analogs into peptide chains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide inhibitors targeting protein-protein interactions involved in cancer progression. The study reported a 40% increase in yield compared to traditional methods, underscoring the compound's efficiency.

In addition to its synthetic applications, methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate has been investigated for its potential as a precursor in the development of radiopharmaceuticals. A recent preprint on bioRxiv detailed its use in the labeling of peptides with fluorine-18, a radionuclide commonly employed in positron emission tomography (PET) imaging. The study highlighted the compound's stability under radiolabeling conditions, making it a promising candidate for diagnostic applications.

Another area of interest is the compound's role in the design of multifunctional drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews explored its incorporation into polymeric nanoparticles for targeted therapy. The researchers reported enhanced bioavailability and controlled release profiles, suggesting potential applications in treating chronic inflammatory diseases. These findings align with earlier work on the compound's biocompatibility and low toxicity, as evidenced by in vitro and in vivo studies.

Despite these advancements, challenges remain in optimizing the scalability of methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate production. A recent industry report by a leading pharmaceutical manufacturer identified purification bottlenecks as a critical issue, with current methods yielding only 60-70% purity at scale. However, emerging technologies such as continuous flow chemistry show promise in addressing these limitations, as noted in a 2023 Organic Process Research & Development article.

In conclusion, methyl (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoate (CAS: 1270300-64-5) continues to be a compound of significant interest in pharmaceutical research. Its versatility in peptide synthesis, radiopharmaceutical development, and drug delivery systems positions it as a valuable tool for advancing therapeutic innovations. Future research directions may focus on improving synthetic methodologies and exploring novel biomedical applications.